Cas no 2012245-67-7 (4-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-pyrazol-3-amine
• CAS No: 2012245-67-7
• MF: C₉H₁₄BrF₂N₃
• MW: 282.128367900848
• CID: 6247341
• PubChem ID: 165742578
• Update Time: 2025-07-25

4-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-pyrazol-3-amine
• 2012245-67-7
• EN300-1111967

• Inchi： 1S/C9H14BrF2N3/c1-2-6(3-8(11)12)4-15-5-7(10)9(13)14-15/h5-6,8H,2-4H2,1H3,(H2,13,14)
• InChI Key： XMRQNDBPEVGBJO-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC(CC)CC(F)F

Computed Properties

• Exact Mass: 281.03392g/mol
• Monoisotopic Mass: 281.03392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-pyrazol-3-amine

Comprehensive Overview of 4-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-pyrazol-3-amine (CAS No. 2012245-67-7)

The compound 4-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-pyrazol-3-amine, identified by its CAS number 2012245-67-7, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule belongs to the class of pyrazole derivatives, which are renowned for their versatile applications in drug discovery and material science. The presence of a bromine substituent and a difluorobutyl chain in its structure enhances its reactivity and potential as a building block for more complex molecules.

In recent years, the demand for fluorinated compounds like 4-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-pyrazol-3-amine has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug candidates, making this compound a valuable intermediate in medicinal chemistry. Researchers are particularly interested in its potential applications in designing kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance.

The synthesis of CAS 2012245-67-7 typically involves multi-step organic reactions, including nucleophilic substitution and fluorination protocols. Its pyrazole core serves as a privileged scaffold in drug design, often found in FDA-approved drugs and clinical candidates. The compound’s amine functionality further allows for derivatization, enabling the creation of diverse libraries for high-throughput screening. This adaptability makes it a hotspot for structure-activity relationship (SAR) studies.

From an industrial perspective, 4-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-pyrazol-3-amine is also explored in agrochemical formulations. Its structural motifs are analogous to those in pesticides and herbicides, addressing the need for eco-friendly crop protection solutions. With increasing regulatory scrutiny on traditional agrochemicals, this compound’s potential for lower environmental impact positions it as a candidate for next-generation formulations.

Analytical characterization of CAS 2012245-67-7 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, critical for its use in sensitive applications like pharmaceutical intermediates. The compound’s stability under various storage conditions is another area of investigation, as it influences shelf-life and handling protocols.

In the context of green chemistry, researchers are optimizing synthetic routes for 4-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-pyrazol-3-amine to minimize waste and energy consumption. Catalytic fluorination and solvent-free reactions are among the innovative approaches being tested. Such efforts resonate with the global push for sustainable chemical manufacturing, a topic frequently searched in academic and industrial circles.

Looking ahead, the compound’s potential extends to material science, where fluorinated pyrazoles contribute to the development of organic electronics and liquid crystals. Its electron-withdrawing properties and rigid structure make it a candidate for designing novel semiconducting materials. This interdisciplinary relevance underscores why CAS 2012245-67-7 remains a subject of active research across multiple fields.

For suppliers and distributors, accurate labeling of 4-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-pyrazol-3-amine with its CAS number 2012245-67-7 is essential for regulatory compliance and safety data sheets (SDS). The compound’s commercial availability is often tied to custom synthesis services, catering to the niche demands of research institutions and pharmaceutical companies.

In summary, 4-bromo-1-(2-ethyl-4,4-difluorobutyl)-1H-pyrazol-3-amine exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to sustainable agriculture—highlight its significance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in advancing both human health and industrial efficiency.